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Get Quote

Zhan Catalyst-1B is a ruthenium-based olefin metathesis catalyst from the class of Hoveyda-Grubbs type

complexes. Its key structural differentiator is an electron-withdrawing dimethylsulfonamide group

attached to the aryl ring of the isopropoxystyrene ligand, which enhances its catalytic activity [1].

The table below summarizes its core chemical and physical properties:

Property Specification

IUPAC Name Dichloro(1,3-bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene)((5-
((dimethylamino)sulfonyl)-2-(1-methylethoxy-O)phenyl)methylene-C)ruthenium(II) [1]

[2]

Molecular
Formula

C₃₃H₄₃Cl₂N₃O₃RuS [1] [3]

Molar Mass 733.75 g·mol⁻¹ [1] [3]

CAS Number 918870-76-5 [3] [2]

Appearance Green solid [1]

Form Powder [3]
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The catalytic activity of Zhan Catalyst-1B has been demonstrated in various metathesis reactions. The

following table summarizes quantitative performance data from a study where the catalyst was immobilized

on mesoporous molecular sieves (SBA-15), highlighting how activity and metal leaching are influenced by

the reaction substrate and solvent [4].

Reaction Solvent
Initial TOF*
(h⁻¹)

Ru Leaching (% of
catalyst content)

Max. Ru in
Product (ppm)

RCM of

DEDAM

Dichloromethane ~2500 14% 100

RCM of

DEDAM

Benzene ~2500 4% 28

RCM of

DEDAM

Cyclohexane ~2500 9% 66

RCM of 1,7-

octadiene

Cyclohexane Information

missing

0.04% 0.6

TOF (Turnover Frequency) was calculated at 10 minutes for RCM of DEDAM. Molar ratio substrate/Ru =

600, initial substrate concentration = 0.2 mmol/mL, T = 30 °C [4].

Key Experimental Findings

High Activity: The immobilized Zhan Catalyst-1B exhibited very high initial activity in the Ring-
Closing Metathesis (RCM) of diethyl diallylmalonate (DEDAM), with no decrease in reaction rate
compared to the homogeneous catalyst [4].

Solvent and Substrate Dependence: Ru leaching is highly dependent on the solvent and substrate.
The lowest leaching (0.04%) was achieved during the RCM of 1,7-octadiene in cyclohexane, which

also resulted in a virtually metal-free product (<1 ppm) [4].
Reaction Selectivity: In all tested reactions, including RCM and the self-metathesis of methyl oleate

and methyl 10-undecenoate, the catalyst showed nearly 100% selectivity with no observed side
products [4].

Recyclability: A key feature of Zhan catalysts is their potential for recycling. Zhan Catalyst-1B is
soluble in dichloromethane and chloroform but insoluble in alcohols like methanol, allowing for simple

recovery and reuse through precipitation [1].
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Proposed Workflow for Using Zhan Catalyst-1B

Based on the available information, the following diagram outlines a general experimental workflow for

employing Zhan Catalyst-1B in a reaction, highlighting steps for potential catalyst recovery.

Reaction Setup

Dissolve catalyst in solvent
(e.g., DCM, CHCl₃)

Add substrate

Run metathesis reaction

Filter to separate
solid support (if used)

 For immobilized catalyst

Precipitate catalyst
using methanol/ethanol

 For homogeneous catalyst

Isolate pure product Recover and reuse catalyst

 Recyclable

 Next cycle
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Mechanism and Initiation: Like other Hoveyda-Grubbs type catalysts, Zhan Catalyst-1B operates

through a mechanism where the chelating isopropoxystyrene ligand dissociates to initiate the catalytic
cycle. The electron-withdrawing sulfonamide group is believed to modulate the catalyst's initiation rate

and stability [1].
Advantage for Fine Chemicals: The extremely low levels of ruthenium contamination achievable in

the final product, especially under optimized conditions, make this catalyst particularly attractive for
applications in pharmaceutical synthesis and the production of other fine chemicals where strict

metal limits are enforced [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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